Cas no 5472-07-1 ( )

  structure
  structure
Product Name: 
CAS No:5472-07-1
MF:C32H25Br
MW:489.444907903671
CID:942699
PubChem ID:410310
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-phenyl)-1,1,1,2-tetraphenyl-ethane; NSC27944; AC1L8YTX; 2-(2-Brom-phenyl)-1,1,1,2-tetraphenyl-aethan;
    • 5472-07-1
    • DTXSID70328440
    • NSC-27944
    • 1-bromo-2-(1,2,2,2-tetraphenylethyl)benzene
    • NSC27944
    •  
    • Inchi: 1S/C32H25Br/c33-30-24-14-13-23-29(30)31(25-15-5-1-6-16-25)32(26-17-7-2-8-18-26,27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-24,31H
    • InChI Key: LTTYLNKBOCWFBK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 488.11400
  • Monoisotopic Mass: 488.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.254
  • Boiling Point: 494.2°C at 760 mmHg
  • Flash Point: 237°C
  • Refractive Index: 1.641
  • PSA: 0.00000
  • LogP: 8.61560
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